3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate

• IUPAC Name: (3,5-dimethylphenyl) 2-(4-chloro-2-oxo-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C17H14ClNO3S/c1-10-6-11(2)8-12(7-10)22-15(20)9-19-16-13(18)4-3-5-14(16)23-17(19)21/h3-8H,9H2,1-2H3
• InChI Key: GQTNGXYGGXXGNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(=O)CN2C3=C(C=CC=C3Cl)SC2=O)C
• Molecular Formula: C17H14ClNO3S
• Molecular Weight: 347.8 g/mol

Description

3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate, also known as DCBA, is a synthetic compound that has been widely used in scientific research. This compound has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is known to inhibit the activity of various enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in inflammation and pain. In addition, 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to bind to the GABA-A receptor, a receptor that is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate are varied and depend on the specific enzyme or receptor that it targets. Inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can have both positive and negative effects on the body. Inhibition of cyclooxygenase-2 can lead to a decrease in inflammation and pain. Binding to the GABA-A receptor can lead to an increase in the activity of this receptor, which can have an anxiolytic and sedative effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is its high potency and selectivity towards its target enzymes and receptors. This makes it a useful tool compound in biochemical and pharmacological studies. However, one of the limitations of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is its potential toxicity and side effects. Careful consideration must be taken when using 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate in lab experiments to ensure that the concentration used is not toxic to cells or organisms.

Future Directions

There are several future directions for research on 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate. One direction is to further investigate the mechanism of action of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate on various enzymes and receptors. This will help to understand the potential therapeutic applications of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate and its limitations. Another direction is to develop new derivatives of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate that have improved potency and selectivity towards specific targets. Finally, future research can focus on the potential use of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate in the treatment of various diseases, such as Alzheimer's disease, cancer, and anxiety disorders.
Conclusion:
In conclusion, 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is a synthetic compound that has shown potential in various fields of scientific research. Its high potency and selectivity towards its target enzymes and receptors make it a useful tool compound in biochemical and pharmacological studies. Further research on 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate can lead to a better understanding of its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate involves the reaction of 4-chloro-2-oxo-1,3-benzothiazole with 3,5-dimethylphenylacetic acid under appropriate reaction conditions. The reaction is carried out in the presence of a suitable catalyst and solvent. The yield of 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate obtained from this reaction is generally high, and the purity of the compound can be improved through various purification techniques.

Scientific Research Applications

3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been extensively studied in various fields of scientific research. In medicinal chemistry, 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been used as a lead compound to develop new drugs with potential therapeutic applications. 3,5-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been used as a tool compound in biochemistry and pharmacology to investigate the mechanism of action of various enzymes and receptors.